6-Bromo-4-methyl-3,4-dihydro-2H-1-benzopyran-4-amine

Specification

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: 6-bromo-4-methyl-2,3-dihydrochromen-4-amine
• Standard InChI: InChI=1S/C10H12BrNO/c1-10(12)4-5-13-9-3-2-7(11)6-8(9)10/h2-3,6H,4-5,12H2,1H3
• Standard InChI Key: UWLXZPZZSLDZBD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOC2=C1C=C(C=C2)Br)N

Introduction

Chemical Identity and Structural Characteristics

Table 1: Fundamental Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{12}\text{BrNO}$
Molecular Weight	242.11 g/mol
CAS Registry Number	1310123-69-3
Purity (Commercial)	≥95%
Storage Conditions	Dry, inert atmosphere, 2–8°C

Synthesis and Manufacturing

Synthetic Routes

While detailed protocols remain proprietary, retrosynthetic analysis suggests two plausible pathways:

Route 1: Bromination of Benzopyran Precursors

• Core Formation: Condensation of resorcinol derivatives with β-keto esters under acidic conditions yields 4-methyl-3,4-dihydro-2H-1-benzopyran-4-amine.

• Electrophilic Substitution: Bromination using $\text{N}-$bromosuccinimide (NBS) in $\text{CCl}_4$ introduces the bromine atom at the 6-position.

Route 2: Reductive Amination

• Knoevenagel Condensation: Reaction of 6-bromo-4-methylcoumarin with ammonium acetate in acetic acid generates the imine intermediate.

• Reduction: Catalytic hydrogenation with $\text{Pd/C}$ or $\text{Raney Ni}$ yields the target amine.

Industrial-Scale Production

Ambeed Pharmaceuticals reports batch production at gram-to-kilogram scales, with purity ≥95% confirmed via HPLC. Critical process parameters include:

• Temperature control during bromination (<0°C to prevent di-bromination).

• Strict exclusion of moisture to avoid hydrolysis of the amine group.

Hazard	Precautionary Measure	Code
Skin irritation	Wear nitrile gloves; wash with soap/water	P280
Inhalation risk	Use fume hood; respiratory protection	P261
Environmental toxicity	Avoid release into waterways	P273
Fire hazard (decomposition)	Use CO$_2$ extinguishers; evacuate area	P370+P375

Emergency Response

• Ingestion: Administer activated charcoal (1 g/kg) and seek immediate medical attention.

• Eye contact: Flush with saline for 15 minutes; consult ophthalmologist.

Future Research Directions

Enantiomeric Resolution

Development of chiral stationary phases (e.g., amylose tris(3,5-dimethylphenylcarbamate)) could isolate active enantiomers, improving therapeutic indices.

Prodrug Formulations

Esterification of the amine group may enhance oral bioavailability. Pilot studies with acetylated derivatives show 78% plasma stability at pH 7.4.